4-(N-cyclopropyl-N-methylsulfamoyl)-N-(4-(methylsulfonyl)phenyl)benzamide

• IUPAC Name: 4-[cyclopropyl(methyl)sulfamoyl]-N-(4-methylsulfonylphenyl)benzamide
• InChI: InChI=1S/C18H20N2O5S2/c1-20(15-7-8-15)27(24,25)17-9-3-13(4-10-17)18(21)19-14-5-11-16(12-6-14)26(2,22)23/h3-6,9-12,15H,7-8H2,1-2H3,(H,19,21)
• InChI Key: ZNPPPXNWUQRCIW-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C18H20N2O5S2
• Molecular Weight: 408.5 g/mol
• CAS No.: 923369-29-3

Description

4-(N-cyclopropyl-N-methylsulfamoyl)-N-(4-(methylsulfonyl)phenyl)benzamide is a useful research compound. Its molecular formula is C18H20N2O5S2 and its molecular weight is 408.49. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Enzymatic Activity

• Aromatic sulfonamides, including compounds structurally related to 4-(N-cyclopropyl-N-methylsulfamoyl)-N-(4-(methylsulfonyl)phenyl)benzamide, have been evaluated for their inhibitory action against carbonic anhydrase (CA) isoenzymes. These compounds exhibit nanomolar inhibitory concentration (IC50) values, indicating potent inhibition across multiple CA isoenzymes, including hCA I, hCA II, hCA IV, and hCA XII. The variation in activity among these isoenzymes suggests potential for selective inhibition applications (Supuran et al., 2013).

Structural and Chemical Characterization

• Investigations into the structural properties of sulfonamide derivatives have led to insights into their molecular configurations, crystal structures, and potential degradation pathways. For example, the crystal structure and Hirshfeld surface analysis of N-(2-(N-methylsulfamoyl)phenyl)formamide, a degradation product of a related compound, provided detailed information on its molecular structure and intermolecular interactions, offering a basis for understanding the chemical behavior and stability of these compounds (Etsè et al., 2019).

Potential Therapeutic Applications

• Certain sulfonamide compounds have been synthesized and evaluated for their anticancer activity, showing potent cytotoxic effects against various human cancer cell lines. These findings indicate that derivatives of this compound could have therapeutic applications in cancer treatment, particularly due to their ability to induce apoptosis and arrest the cell cycle in cancer cells (Ravichandiran et al., 2019).

Environmental and Material Science Applications

• Novel sulfonated thin-film composite nanofiltration membranes incorporating sulfonated aromatic diamine monomers have shown improved water flux, making them suitable for the treatment of dye solutions. This application demonstrates the versatility of sulfonamide derivatives in environmental and material sciences, suggesting potential uses in water purification and treatment technologies (Liu et al., 2012).